Cas no 334484-74-1 (Propanoic acid, 3-bromo-2-oxo-, monohydrate (9CI))
334484-74-1 structure
Product Name:Propanoic acid, 3-bromo-2-oxo-, monohydrate (9CI)
CAS No:334484-74-1
MF:C3H5BrO4
MW:184.973400831223
CID:917980
Update Time:2024-06-14
Propanoic acid, 3-bromo-2-oxo-, monohydrate (9CI) Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 3-bromo-2-oxo-, monohydrate (9CI)
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- MDL: MFCD00149107
- Inchi: 1S/C3H3BrO3.H2O/c4-1-2(5)3(6)7;/h1H2,(H,6,7);1H2
- InChI Key: RQYDPLZNPJYABO-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(=O)CBr.[H]O[H]
Computed Properties
- Exact Mass: 183.937
- Monoisotopic Mass: 183.937
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 98.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4A^2
Experimental Properties
- Melting Point: 79-82
- Boiling Point: 223.4°Cat760mmHg
- Flash Point: 88.9°C
- PSA: 63.60000
- LogP: -0.02930
Propanoic acid, 3-bromo-2-oxo-, monohydrate (9CI) Security Information
- Storage Condition:Cold storage (+4 ° C)
Propanoic acid, 3-bromo-2-oxo-, monohydrate (9CI) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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3. Agricultural
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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